Cas no 2229443-44-9 (2-(4,5-difluoro-2-methoxyphenyl)-1-methylpiperazine)

• Product Name: 2-(4,5-difluoro-2-methoxyphenyl)-1-methylpiperazine
• CAS No: 2229443-44-9
• MF: C₁₂H₁₆F₂N₂O
• MW: 242.265049934387
• CID: 6282687
• PubChem ID: 165864118
• Update Time: 2025-07-19

2-(4,5-difluoro-2-methoxyphenyl)-1-methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 2-(4,5-difluoro-2-methoxyphenyl)-1-methylpiperazine
• 2229443-44-9
• EN300-1799388

• Inchi： 1S/C12H16F2N2O/c1-16-4-3-15-7-11(16)8-5-9(13)10(14)6-12(8)17-2/h5-6,11,15H,3-4,7H2,1-2H3
• InChI Key： MBNZCJWNQSRTIZ-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C=1)C1CNCCN1C)OC)F

Computed Properties

• Exact Mass: 242.12306946g/mol
• Monoisotopic Mass: 242.12306946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 24.5Ų

Additional information on 2-(4,5-difluoro-2-methoxyphenyl)-1-methylpiperazine

Comprehensive Analysis of 2-(4,5-Difluoro-2-methoxyphenyl)-1-methylpiperazine (CAS No. 2229443-44-9): Properties, Applications, and Industry Trends

In the rapidly evolving field of pharmaceutical and chemical research, 2-(4,5-difluoro-2-methoxyphenyl)-1-methylpiperazine (CAS No. 2229443-44-9) has emerged as a compound of significant interest. This piperazine derivative is characterized by its unique molecular structure, combining a difluoromethoxyphenyl moiety with a methylpiperazine group. Such structural features contribute to its potential applications in drug discovery and material science, aligning with current trends in precision medicine and small-molecule therapeutics.

The compound's CAS number 2229443-44-9 serves as a critical identifier in global chemical databases, facilitating research reproducibility and regulatory compliance. Recent literature highlights its role as a building block for heterocyclic compounds, particularly in developing CNS-targeting agents, given the piperazine scaffold's prevalence in neuropharmacology. Industry reports indicate growing demand for fluorinated aromatic compounds like this, driven by their enhanced metabolic stability and membrane permeability – key considerations in modern drug design optimization.

From a synthetic chemistry perspective, the difluoro-methoxy substitution pattern at the phenyl ring (positions 4 and 5) offers distinct electronic effects that influence molecular interactions. This has sparked discussions in medicinal chemistry forums about its potential as a bioisostere for other aromatic systems. Laboratory studies suggest the N-methylpiperazine component may contribute to improved solubility profiles, addressing a common challenge in oral bioavailability enhancement – a hot topic in pharmacokinetic research.

The pharmaceutical industry's shift toward targeted therapies has increased scrutiny of compounds like 2-(4,5-difluoro-2-methoxyphenyl)-1-methylpiperazine. Analytical techniques such as HPLC-MS and NMR spectroscopy have been employed to characterize its purity and stability, with particular attention to the stereochemical configuration at the piperazine nitrogen. These quality control measures respond to the growing emphasis on GMP-compliant intermediates in drug manufacturing pipelines.

Emerging applications extend beyond traditional pharmaceuticals. Materials science researchers are investigating its potential as a ligand precursor in catalytic systems, capitalizing on the electron-withdrawing properties of the difluorophenyl group. This dual applicability positions the compound at the intersection of two high-growth sectors: biopharmaceuticals and advanced materials, both frequently searched topics in scientific databases.

Environmental and safety profiles of fluorinated compounds remain a key discussion point, with researchers evaluating the ecological impact assessment of such molecules. The methoxy-difluoro combination in this particular structure shows promising biodegradation characteristics in preliminary studies, addressing concerns about persistent organic pollutants – a trending subject in green chemistry initiatives.

Patent landscape analysis reveals increasing intellectual property activity surrounding piperazine derivatives with fluorinated aromatic systems, particularly in therapeutic areas like neurological disorders and metabolic diseases. The specific substitution pattern of CAS 2229443-44-9 appears in several recent patent applications, suggesting its value as a privileged structure in lead compound generation.

From a market perspective, suppliers of research chemicals report growing inquiries about this compound, reflecting broader demand for tailored molecular building blocks. The structure-activity relationship (SAR) studies enabled by such specialized intermediates support the pharmaceutical industry's pursuit of next-generation therapeutics, a phrase consistently ranking high in scientific search queries.

In analytical method development, the compound's distinct chromatographic behavior due to its polar functional groups makes it a useful reference standard for HPLC method validation. Laboratories focusing on impurity profiling frequently cite its well-defined spectral characteristics, underscoring its utility in quality control protocols for complex organic molecules.

Future research directions may explore the compound's potential in proteolysis-targeting chimeras (PROTACs) and other targeted protein degradation strategies – currently among the most searched topics in drug discovery communities. The balanced lipophilicity introduced by its fluorine atoms and methoxy group could offer advantages in designing cell-permeable degraders.

Academic and industrial researchers continue to investigate the structure-property relationships of this compound, with particular interest in how the difluoro substitution affects its crystal packing behavior – relevant to pharmaceutical formulation science. Such studies contribute valuable data to the growing field of computational molecular design, where accurate prediction of solid-state properties remains a challenge.

In conclusion, 2-(4,5-difluoro-2-methoxyphenyl)-1-methylpiperazine (CAS No. 2229443-44-9) represents a versatile chemical entity with multifaceted applications. Its unique structural features align with current priorities in rational drug design and functional materials development, while its analytical characteristics support quality assurance in chemical manufacturing. As research progresses, this compound will likely maintain its relevance in addressing complex challenges across chemical and life sciences.